Cas no 1400644-94-1 ((5-Bromo-4-chloro-2-nitrophenyl)acetic acid)

• Product Name: (5-Bromo-4-chloro-2-nitrophenyl)acetic acid
• CAS No: 1400644-94-1
• MF: C₈H₅BrClNO₄
• MW: 294.486600637436
• CID: 3040707
• Update Time: 2023-08-10

(5-Bromo-4-chloro-2-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-4-chloro-2-nitrophenyl)acetic acid
• 2-(5-bromo-4-chloro-2-nitrophenyl)acetic acid
• V3016

• Inchi： 1S/C8H5BrClNO4/c9-5-1-4(2-8(12)13)7(11(14)15)3-6(5)10/h1,3H,2H2,(H,12,13)
• InChI Key： CMPSGELYHKSLIB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)CC(=O)O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 292.909
• Monoisotopic Mass: 292.909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines